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Compound of Interest

Compound Name:
1,2-Dichloro-4-[(E)-2-

nitroethenyl]benzene

CAS No.: 18984-16-2

Cat. No.: B098149

Get Quote

Common Name: 3,4-Dichloro-

-nitrostyrene CAS: 18984-16-2 Classification: Electrophilic Michael Acceptor / Cysteine Trap
Version: 2.1 (2026)

Executive Summary
This technical guide details the utility of 1,2-Dichloro-4-[(E)-2-nitroethenyl]benzene (hereafter

3,4-DCN) as a potent Michael acceptor in drug discovery and organic synthesis. Unlike simple

acrylamides used in Targeted Covalent Inhibitors (TCIs), the

-nitrostyrene moiety offers a "harder" electrophilic character due to the strong electron-
withdrawing nature of the nitro group, combined with the lipophilic modulation provided by the
3,4-dichloro substitution pattern.

This document provides validated protocols for its synthesis, kinetic characterization against

biological thiols (glutathione), and application as a fragment for covalent ligand screening.
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Mechanistic Basis & Chemical Identity
Electrophilic Activation
The reactivity of 3,4-DCN is driven by the conjugation of the alkene with the nitro group (

) and the benzene ring.

The Nitro Effect: The

group is a powerful electron-withdrawing group (EWG) via both induction (-I) and resonance
(-R). This significantly lowers the energy of the Lowest Unoccupied Molecular Orbital
(LUMO), making the

-carbon highly susceptible to nucleophilic attack.

The Dichloro Effect: The chlorine atoms at positions 3 and 4 of the phenyl ring exert a dual

effect:

Electronic: They further withdraw electron density from the ring (inductive effect), slightly

increasing the electrophilicity of the

-carbon compared to unsubstituted nitrostyrene.

Physicochemical: They significantly increase lipophilicity (

), improving membrane permeability and altering non-covalent binding affinity in
hydrophobic protein pockets.

Reaction Pathway Visualization
The following diagram illustrates the synthesis of 3,4-DCN via the Henry Reaction and its

subsequent Michael addition mechanism with a Thiol (R-SH).
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Figure 1: Synthetic route (Henry Reaction) and mechanism of Cysteine ligation.

Synthesis Protocol: The Henry Reaction
Objective: Synthesis of 3,4-Dichloro-

-nitrostyrene from 3,4-dichlorobenzaldehyde.

Reagents & Stoichiometry
Component Equiv. Role

3,4-Dichlorobenzaldehyde 1.0 Substrate

Nitromethane 5.0 Reagent & Solvent

Ammonium Acetate 0.4 Catalyst

Glacial Acetic Acid Solvent Co-solvent (Optional)

Step-by-Step Procedure
Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

Charging: Add 3,4-dichlorobenzaldehyde (10 mmol, 1.75 g) and ammonium acetate (4 mmol,

0.31 g) to nitromethane (50 mmol, ~3 mL). Note: If solubility is poor, add 2-5 mL of glacial

acetic acid.
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Reflux: Heat the mixture to mild reflux (approx. 100°C) for 2–4 hours.

Validation: Monitor via TLC (Hexane/EtOAc 8:2). The aldehyde spot (

) should disappear; a bright yellow fluorescent spot (product) will appear.

Workup: Cool the reaction to room temperature. The product often crystallizes directly upon

cooling.

If solid forms: Filter and wash with cold ethanol.

If liquid remains: Pour mixture into ice-water (50 mL). The yellow solid will precipitate.[1]

Filter and wash with water.[1]

Purification: Recrystallize from hot Ethanol or Methanol.

Characterization:

Appearance: Yellow crystalline needles.

Melting Point: 140–142°C (Lit. value check required for specific polymorphs).

1H NMR (CDCl3): Look for the characteristic trans-alkene doublets (

) in the 7.5–8.0 ppm region.

Biological Application: Cysteine Reactivity Assay
Context: In drug development, determining the reactivity of a Michael acceptor (

) is critical to predict off-target toxicity (glutathione depletion) and on-target potency (covalent
binding).

Protocol: Glutathione (GSH) Half-Life Determination
This assay measures the rate of disappearance of the nitrostyrene UV absorbance as it reacts

with GSH.

Materials:
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Phosphate Buffer (PBS), pH 7.4, 100 mM.

Stock Solution A: 3,4-DCN (10 mM in DMSO).

Stock Solution B: L-Glutathione (reduced), 10 mM in PBS (Freshly prepared).

UV-Vis Spectrophotometer (scanning 250–450 nm).

Procedure:

Baseline: Prepare a reaction cuvette with 980 µL PBS + 10 µL Stock A (Final [3,4-DCN] =

100 µM).

Scan: Record UV spectrum. Note

(typically ~310 nm for nitrostyrenes).

Initiation: Add 10 µL Stock B (Final [GSH] = 100 µM, 1:1 ratio) or 100 µL (10x excess for

pseudo-first-order kinetics). Rapidly mix.

Kinetics: Monitor absorbance decay at

every 30 seconds for 60 minutes at 25°C.

Data Analysis:

Plot

vs. Time.

The slope represents

.

Calculate

.

Interpretation:
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: Highly reactive. Potential for non-specific toxicity (pan-assay interference).

: Tunable reactivity. Suitable for Targeted Covalent Inhibitor (TCI) design.[2]

Analytical Validation (Self-Check)
To ensure the integrity of your experiments, use the following checkpoints:

Checkpoint Method Expected Result

Purity
HPLC (C18, Water/ACN

gradient)

Single peak >98%. Impurities

(aldehyde) elute earlier.

Identity 1H NMR

Vinyl protons must show large

coupling (

) indicating E-isomer.

Stability DMSO solution stored 24h

No color change. Darkening

implies polymerization or

degradation.

Safety & Handling
Lachrymator:

-Nitrostyrenes are potent mucous membrane irritants. Always handle in a fume hood.

Skin Sensitizer: Direct contact may cause allergic dermatitis. Double-glove (Nitrile) is

recommended.

Storage: Store at 4°C, protected from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098149/docs#advanced-application-note-1-2-
dichloro-4-e-2-nitroethenyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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